55-21-0

Benzamide

In Stock

• CAS RN:
• 55-21-0

• Formula:
• C7H7NO

• InChI:
• InChI=1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)

• InChIKey:
• KXDAEFPNCMNJSK-UHFFFAOYSA-N

• Benzamide on radioiodination by different labeling procedures results in large-scale production of radioiodinated benzamides having potential therapeutic application for patients with metastatic malignant melanoma.
  Benzamide (Benzoic acid amide, BA) is an amide of benzoic acid. BA on crystallization in benzene (solvent) affords crystals suitable for X-ray analysis. Crystal structure studies suggest that its crystals are monoclinic having space group P2₁/c. Kinetics and mechanism of its reaction with hydrogen peroxide have been proposed.
  Benzamide, also known as benzoate amide or PHC(=o)NH2, belongs to the class of organic compounds known as benzamides. These are organic compounds containing a carboxamido substituent attached to a benzene ring. Benzamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa)...

4-(Chloromethyl)benzenesulfonyl fluoride

In Stock

• CAS RN:
• 455-21-0

• Formula:
• C7H6ClFO2S

• InChI:
• InChI=1S/C7H6ClFO2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5H2

• InChIKey:
• IDJRFBRURUINQC-UHFFFAOYSA-N

• 4-(Chloromethyl)benzenesulfonyl fluoride is a useful research compound. Its molecular formula is C7H6ClFO2S and its molecular weight is 208.64. The purity is usually 95%.

2-Ethyl-1H-imidazole-4-carboxylic acid

In Stock

• CAS RN:
• 84255-21-0

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-2-5-7-3-4(8-5)6(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)

• InChIKey:
• NRIUQHNTFFNDMW-UHFFFAOYSA-N

• 2-Ethyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

Sulfonium

• CAS RN:
• 18155-21-0

• Formula:
• H3S+

• InChI:
• InChI=1S/H2S/h1H2/p+1

• InChIKey:
• RWSOTUBLDIXVET-UHFFFAOYSA-O

• Sulfonium is a sulfur hydride, a sulfonium compound and an onium cation. It is a conjugate acid of a hydrogen sulfide.

M-Dimethylaminophenyl urea

• CAS RN:
• 26455-21-0

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c1-12(2)8-5-3-4-7(6-8)11-9(10)13/h3-6H,1-2H3,(H3,10,11,13)

• InChIKey:
• OYDQPYUVQAHEJH-UHFFFAOYSA-N

• M-dimethylaminophenyl urea is a bioactive chemical.

2'-Azetidinomethyl-2,3-dichlorobenzophenone

In Stock

• CAS RN:
• 898755-21-0

• Formula:
• C17H15Cl2NO

• InChI:
• InChI=1S/C17H15Cl2NO/c18-15-8-3-7-14(16(15)19)17(21)13-6-2-1-5-12(13)11-20-9-4-10-20/h1-3,5-8H,4,9-11H2

• InChIKey:
• LCEZZARQTKEDHJ-UHFFFAOYSA-N

• 2'-Azetidinomethyl-2,3-dichlorobenzophenone is a useful research compound. Its molecular formula is C17H15Cl2NO and its molecular weight is 320.2 g/mol. The purity is usually 95%.

(4-Bromophenyl)(4-((4-methoxyphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

In Stock

• CAS RN:
• 903255-21-0

• Formula:
• C21H23BrN2O5S

• InChI:
• InChI=1S/C21H23BrN2O5S/c1-28-18-6-8-19(9-7-18)30(26,27)24-14-15-29-21(24)10-12-23(13-11-21)20(25)16-2-4-17(22)5-3-16/h2-9H,10-15H2,1H3

• InChIKey:
• VOOIKPRMHSWFPB-UHFFFAOYSA-N

• (4-Bromophenyl)(4-((4-methoxyphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone is a useful research compound. Its molecular formula is C21H23BrN2O5S and its molecular weight is 495.39. The purity is usually 95%.

7-(2-(4-ethylpiperazin-1-yl)ethoxy)-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

In Stock

• CAS RN:
• 903855-21-0

• Formula:
• C25H30N2O4

• InChI:
• InChI=1S/C25H30N2O4/c1-4-26-11-13-27(14-12-26)15-16-30-21-9-10-22-23(17-21)31-18(2)24(25(22)28)19-5-7-20(29-3)8-6-19/h5-10,17H,4,11-16H2,1-3H3

• InChIKey:
• NHDTZIBAIUIMTA-UHFFFAOYSA-N

• 7-(2-(4-ethylpiperazin-1-yl)ethoxy)-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C25H30N2O4 and its molecular weight is 422.525. The purity is usually 95%.

1H-Imidazole-2,4-diamine,5-nitroso-(9CI)

• CAS RN:
• 157555-21-0

• Formula:
• C3H5N5O

• InChI:
• InChI=1S/C3H5N5O/c4-1-2(8-9)7-3(5)6-1/h4H2,(H3,5,6,7)

• InChIKey:
• WLZJOJSQUNTMTL-UHFFFAOYSA-N

• 1H-Imidazole-2,4-diamine,5-nitroso-(9CI), also known as 1H-Imidazole-2,4-diamine,5-nitroso-(9CI), is a useful research compound. Its molecular formula is C3H5N5O and its molecular weight is 127.107. The purity is usually 95%.

4-Amino-1-(3-methoxyphenyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 924855-21-0

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-15-10-4-2-3-9(6-10)13-7-8(12)5-11(13)14/h2-4,6,8H,5,7,12H2,1H3

• InChIKey:
• LADVNPJEFLWQTE-UHFFFAOYSA-N

• 4-Amino-1-(3-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

3-Butyl-5-(4-penten-1-yl)indolizidine

In Stock

• CAS RN:
• 128855-21-0

• Formula:
• C17H31N

• InChI:
• InChI=1S/C17H31N/c1-3-5-7-10-15-11-8-12-17-14-13-16(18(15)17)9-6-4-2/h3,15-17H,1,4-14H2,2H3/t15-,16-,17+/m0/s1

• InChIKey:
• JVOZSCQXKKLTLV-YESZJQIVSA-N

• 3-Butyl-5-(4-penten-1-yl)indolizidine, also known as 3-Butyl-5-(4-penten-1-yl)indolizidine, is a useful research compound. Its molecular formula is C17H31N and its molecular weight is 249.4 g/mol. The purity is usually 95%.

1-[(4-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 1001755-21-0

• Formula:
• C12H12N2O4

• InChI:
• InChI=1S/C12H12N2O4/c1-17-9-2-4-10(5-3-9)18-8-14-7-6-11(13-14)12(15)16/h2-7H,8H2,1H3,(H,15,16)

• InChIKey:
• HQBMTAYRTYFIIQ-UHFFFAOYSA-N

• 1-[(4-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.238. The purity is usually 95%.

N,N-dimethyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine

In Stock

• CAS RN:
• 2549055-21-0

• Formula:
• C16H22N6

• InChI:
• InChI=1S/C16H22N6/c1-20(2)15-5-8-18-16(19-15)22-11-9-21(10-12-22)13-14-3-6-17-7-4-14/h3-8H,9-13H2,1-2H3

• InChIKey:
• UVFIWCMEOQHJTG-UHFFFAOYSA-N

• N,N-dimethyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H22N6 and its molecular weight is 298.39 g/mol. The purity is usually 95%.

2-{4-[(4-Methoxyphenyl)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 2052955-21-0

• Formula:
• C20H25BO3

• InChI:
• InChI=1S/C20H25BO3/c1-19(2)20(3,4)24-21(23-19)17-10-6-15(7-11-17)14-16-8-12-18(22-5)13-9-16/h6-13H,14H2,1-5H3

• InChIKey:
• QFRIXBSWUHSRMS-UHFFFAOYSA-N

• 2-{4-[(4-Methoxyphenyl)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C20H25BO3 and its molecular weight is 324.2 g/mol. The purity is usually 95%.

4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-one hydrochloride

• CAS RN:
• 1177302-83-8; 924855-21-0

• Formula:
• C11H15ClN2O2

• InChI:
• InChI=1S/C11H14N2O2.ClH/c1-15-10-4-2-3-9(6-10)13-7-8(12)5-11(13)14;/h2-4,6,8H,5,7,12H2,1H3;1H

• InChIKey:
• QAZQWLVJLXWMKO-UHFFFAOYSA-N

• 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-one hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2O2 and its molecular weight is 242.7. The purity is usually 95%.